N-(2-((4-Chlorophenyl)sulfinyl)ethyl)-2-(4-methylphenyl)acetamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfinylethyl]-2-(4-methylphenyl)acetamide
• InChI: InChI=1S/C17H18ClNO2S/c1-13-2-4-14(5-3-13)12-17(20)19-10-11-22(21)16-8-6-15(18)7-9-16/h2-9H,10-12H2,1H3,(H,19,20)
• InChI Key: YLHUQWVXBGGIJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(=O)NCCS(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C17H18ClNO2S
• Molecular Weight: 335.8 g/mol
• CAS No.: 477710-08-0

Description

N-(2-((4-Chlorophenyl)sulfinyl)ethyl)-2-(4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C17H18ClNO2S and its molecular weight is 335.85. The purity is usually 95%.
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Scientific Research Applications

Thermal Degradation Analysis of Sulfinyl Acetamides

A study investigated the thermal degradation of modafinil and its analogs, including sulfinyl acetamides, using gas chromatography-mass spectrometry (GC-MS). This research highlighted the formation of degradation products such as diphenylmethanol and 1,1,2,2-tetraphenylethane (TPE) and addressed challenges in routine GC-MS analysis due to these degradation processes (Dowling et al., 2017).

Metabolism of Chloroacetamide Herbicides

Another study explored the comparative metabolism of chloroacetamide herbicides and their metabolites in human and rat liver microsomes. This research is crucial for understanding the metabolic pathways and potential toxicological impacts of related compounds on human health (Coleman et al., 2000).

Anticancer Drug Synthesis and Analysis

Research on the synthesis and molecular docking analysis of an anticancer drug, N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, provides a template for the development and evaluation of potential therapeutic agents. The study includes synthesis methods, crystallography, and in silico modeling for targeting specific receptors (Sharma et al., 2018).

Synthesis of α-Bromophenylacetic Acid Derivatives

A publication described the synthesis of α-bromophenylacetic acid derivatives from benzaldehyde, showcasing methodologies applicable in the synthesis and modification of acetamide compounds for various scientific applications (Ogura et al., 1975).

Investigation of N-Deethoxymethylation of Acetochlor

A detailed study on the N-deethoxymethylation of acetochlor by Rhodococcus sp. Strain T3-1 provided insights into the biodegradation of acetamide herbicides, highlighting the role of cytochrome P450 system in the process. This research is pivotal for understanding the environmental fate and potential bioremediation strategies for similar compounds (Wang et al., 2015).